Cas no 921879-20-1 (9-benzyl-3-(4-chlorophenyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione)

• Product Name: 9-benzyl-3-(4-chlorophenyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• CAS No: 921879-20-1
• MF: C₂₀H₁₅ClN₆O₂
• MW: 406.825102090836
• CID: 6443799
• Update Time: 2025-10-29

9-benzyl-3-(4-chlorophenyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 9-benzyl-3-(4-chlorophenyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• 5-benzyl-8-(4-chlorophenyl)-1-methylpurino[8,9-c][1,2,4]triazole-2,4-dione

• Inchi： 1S/C20H15ClN6O2/c1-25-18-15(17(28)22-20(25)29)26(11-12-5-3-2-4-6-12)19-24-23-16(27(18)19)13-7-9-14(21)10-8-13/h2-10H,11H2,1H3,(H,22,28,29)
• InChI Key： YTKTUVSBKJSXFR-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C1=NN=C2N1C1=C(C(N([H])C(N1C([H])([H])[H])=O)=O)N2C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Additional information on 9-benzyl-3-(4-chlorophenyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione

9-Benzyl-3-(4-Chlorophenyl)-5-Methyl-5H,6H,7H,8H,9H-1,2,4-Triazolo[3,4-h]Purine-6,8-Dione: A Comprehensive Overview

9-Benzyl-3-(4-chlorophenyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4-triazolo[3,4-h]purine-6,8-dione, commonly referred to by its CAS number 921879-20-1, is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of purine derivatives and has garnered attention due to its unique structural features and promising biological activities.

The molecular structure of 9-benzyl-3-(4-chlorophenyl)-5-methyl... is characterized by a purine ring system fused with a triazole moiety. The presence of substituents such as a benzyl group at position 9 and a 4-chlorophenyl group at position 3 introduces significant steric and electronic effects that influence its chemical reactivity and biological interactions. Recent studies have highlighted the importance of these substituents in modulating the compound's pharmacokinetic properties and bioavailability.

One of the most intriguing aspects of this compound is its ability to interact with various biological targets. Researchers have demonstrated that 9-benzyl... exhibits potent inhibitory activity against certain kinases and enzymes involved in cellular signaling pathways. For instance, a study published in 2023 revealed that this compound selectively inhibits the activity of cyclin-dependent kinases (CDKs), which are implicated in the progression of several cancers.

The synthesis of CAS No 921879-20-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the purine ring system followed by the introduction of substituents at specific positions through nucleophilic aromatic substitution or coupling reactions. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for studying its stereochemical effects on biological activity.

In terms of applications, 9-benzyl... has shown potential as a lead compound for developing novel therapeutic agents targeting various diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells to a significant extent. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation and autoimmune diseases.

The pharmacokinetic profile of this compound has also been extensively studied to optimize its delivery for therapeutic purposes. Research indicates that it exhibits moderate solubility in aqueous solutions but can be enhanced through formulation strategies such as lipid-based delivery systems or nanoparticle encapsulation.

In conclusion, CAS No 921879-20-1, or 9-benzyl..., represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities.